Campest-4-en-3-one
Overview
Description
Campest-4-en-3-one is a 3-oxo steroid. It derives from a hydride of a campestane.
Scientific Research Applications
Synthesis and Biochemical Studies
Campest-4-en-3-one and its derivatives have been extensively studied for their synthesis and biochemical applications. Seto et al. (2000) synthesized 6-oxy functionalized campest-4-en-3-ones and explored their practical use in hydroperoxidation, which is a significant contribution to the field of steroid biosynthesis (Seto et al., 2000). Noguchi et al. (1999) provided insights into the role of campest-4-en-3-one in brassinosteroid biosynthesis, which is crucial for plant growth and development (Noguchi et al., 1999).
Effects on Lipid Metabolism
Ikeda et al. (2006) investigated the effects of campest-5-en-3-one, a derivative of campest-4-en-3-one, on lipid metabolism. They found that it reduces visceral fat and influences fatty acid synthesis and energy expenditure in rats (Ikeda et al., 2006). Tamaru et al. (2006) further emphasized these findings by demonstrating that dietary 5-campestenone enhances fatty acid oxidation in rat liver (Tamaru et al., 2006).
Medicinal and Biological Properties
The compound also exhibits medicinal properties. A study by Saifudin et al. (2012) showed that campest-4-en-3-one inhibits protein tyrosine phosphatase 1B, suggesting its potential in therapeutic applications (Saifudin et al., 2012). Additionally, Miao et al. (2010) found that campest-4-en-3-one exhibited mild antimicrobial activity (Miao et al., 2010).
Environmental and Safety Assessments
Furthermore, research by Budarina et al. (2020) indicates the importance of campest-4-en-3-one in environmental safety, particularly in determining allowable concentrations in atmospheric air (Budarina et al., 2020).
properties
Product Name |
Campest-4-en-3-one |
|---|---|
Molecular Formula |
C28H46O |
Molecular Weight |
398.7 g/mol |
IUPAC Name |
(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h17-20,23-26H,7-16H2,1-6H3/t19-,20-,23+,24-,25+,26+,27+,28-/m1/s1 |
InChI Key |
QQIOPZFVTIHASB-IMUDCKKOSA-N |
Isomeric SMILES |
C[C@H](CC[C@@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C |
SMILES |
CC(C)C(C)CCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
Canonical SMILES |
CC(C)C(C)CCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
synonyms |
campest-4-en-3-one |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(2R)-2-amino-3-[2-(1-aminoethylideneamino)ethylsulfonyl]propanoic acid](/img/structure/B1243809.png)
